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Compound of Interest

Compound Name: ALD-PEG4-OPFP

Cat. No.: B1526763

Application Notes and Protocols: ALD-PEG4-
OPFP

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALD-PEG4-OPFP is a heterobifunctional crosslinker featuring an aldehyde group and a
pentafluorophenyl (PFP) ester, connected by a 4-unit polyethylene glycol (PEG) spacer. This
linker is predominantly utilized in bioconjugation, particularly for the synthesis of antibody-drug
conjugates (ADCs). The aldehyde group facilitates reaction with aminooxy-containing
molecules to form a stable oxime linkage. The PFP ester is an amine-reactive functional group
that forms a stable amide bond with primary amines and is less susceptible to hydrolysis
compared to N-hydroxysuccinimide (NHS) esters.[1] The hydrophilic PEG4 spacer enhances
the solubility of the molecule in agueous environments.[2]

Suppliers

A variety of chemical suppliers offer ALD-PEG4-OPFP and similar reagents. Below is a list of
potential vendors:

e BroadPharm

e GlpBio
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DC Chemicals

MedchemExpress

CymitQuimica

Conju-Probe

Physicochemical and Handling Properties

Proper handling and storage of ALD-PEG4-OPFP are crucial for maintaining its reactivity and
ensuring experimental success.

Property Value Source
Molecular Weight 563.5 g/mol [2]

CAS Number 1324007-10-4 2]
Purity Typically 298% [2]
Appearance Colorless oil

Storage Temperature -20°C

Shipping Temperature Ambient

Solubility Soluble in DMSO, DCM, DMF

Experimental Protocols
Protocol 1: Two-Step Bioconjugation - Protein Labeling
with a Small Molecule

This protocol describes the conjugation of a protein (containing primary amines, e.g., lysine
residues) to a small molecule that has been functionalized with an aminooxy group.

Materials:

e ALD-PEG4-OPFP
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Protein of interest (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

Aminooxy-functionalized small molecule

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Desalting columns or dialysis equipment

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5
Step 1: Reaction of ALD-PEG4-OPFP with the Protein

o Protein Preparation: Dissolve the protein in the Reaction Buffer at a concentration of 1-10
mg/mL.

o Crosslinker Preparation: Immediately before use, dissolve ALD-PEG4-OPFP in anhydrous
DMF or DMSO to a concentration of 10-20 mM.

e Reaction: Add a 10- to 50-fold molar excess of the dissolved ALD-PEG4-OPFP to the
protein solution. The optimal molar ratio should be determined empirically for each specific
application.

¢ Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or overnight at
4°C.

» Purification: Remove excess, unreacted ALD-PEG4-OPFP using a desalting column or by
dialysis against the Reaction Buffer.

Step 2: Reaction of Aldehyde-Modified Protein with Aminooxy-Functionalized Small Molecule

o Aminooxy-Molecule Preparation: Dissolve the aminooxy-functionalized small molecule in a
compatible solvent.

e Reaction: Add the dissolved aminooxy-functionalized small molecule to the purified
aldehyde-modified protein. The reaction is most efficient at a neutral pH (6.5-7.5).

o Catalysis (Optional): To accelerate the reaction, aniline or its derivatives can be used as a
catalyst.
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 Incubation: Incubate the reaction mixture for 2-4 hours at room temperature.

o Final Purification: Purify the final protein-small molecule conjugate using size-exclusion
chromatography, dialysis, or another appropriate method to remove unreacted small
molecules and byproducts.

Safety and Handling
General Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

o Handle the reagent in a well-ventilated area.
» Avoid inhalation of any dust or vapors.

e Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with
water.

» Wash hands thoroughly after handling.
Storage:
o Store ALD-PEG4-OPFP at -20°C in a dry environment.

e The reagent is moisture-sensitive. Equilibrate the vial to room temperature before opening to
prevent condensation.

Disposal:

» Dispose of waste material in accordance with local, state, and federal regulations.

Diagrams
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Figure 1: Two-Step Bioconjugation Workflow

Click to download full resolution via product page

Caption: A diagram illustrating the two-step bioconjugation process using ALD-PEG4-OPFP.
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Figure 2: Reaction of PFP Ester with Primary Amine

Click to download full resolution via product page

Caption: The reaction mechanism of a PFP ester with a primary amine to form a stable amide
bond.
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Figure 3: Reaction of Aldehyde with Aminooxy Group
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Caption: The formation of a stable oxime linkage from the reaction of an aldehyde and an

aminooxy group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. Pentafluorophenyl esters - Wikipedia [en.wikipedia.org]
¢ 2. glenresearch.com [glenresearch.com]

¢ To cite this document: BenchChem. [ALD-PEG4-OPFP supplier and handling instructions].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1526763?utm_src=pdf-body-img
https://www.benchchem.com/product/b1526763?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Pentafluorophenyl_esters
https://www.glenresearch.com/reports/gr25-15
https://www.benchchem.com/product/b1526763#ald-peg4-opfp-supplier-and-handling-instructions
https://www.benchchem.com/product/b1526763#ald-peg4-opfp-supplier-and-handling-instructions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1526763#ald-peg4-opfp-supplier-and-handling-
instructions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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